Elaeokanine C

• CAS RN: 33023-03-9
• Molecular Formula: C12H21NO2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 1-[(7S,8R,8aR)-7-hydroxy-1,2,3,5,6,7,8,8a-octahydroindolizin-8-yl]butan-1-one
• InChI: InChI=1S/C12H21NO2/c1-2-4-10(14)12-9-5-3-7-13(9)8-6-11(12)15/h9,11-12,15H,2-8H2,1H3/t9-,11+,12+/m1/s1
• InChI Key: JWTAWEGUCCQPAM-USWWRNFRSA-N
• Isomeric SMILES: CCCC(=O)[C@@H]1[C@H]2CCCN2CC[C@@H]1O
• SMILES: CCCC(=O)C1C2CCCN2CCC1O

Description

Elaeokanine C is a citraconoyl group.

Scientific Research Applications

Chemical Structure and Synthesis

• Elaeokanine C is one of several alkaloids identified in the leaf alkaloids of Elaeocarpus kalziensis Schltr. This complex mixture includes other closely related alkaloids like elaeokanine A, B, D, E, and elaeokanidine A. The structure of elaeokanine C, determined by spectroscopic methods, has been confirmed through synthesis. The synthesis process involved catalytic hydrogenation of synthetic compounds to yield elaeokanine C (Hart, N., Johns, S., & Lamberton, J., 1972).
• The synthesis of dl-elaeokanine-C has been described through a method that utilizes a nitrone cyclo-addition to generate a β-aminoketone, leading to the formation of elaeokanine C (Tufariello, J., & Ali, S., 1979).

Advancements in Synthesis Techniques

• A novel approach involving diastereoselective, nucleophilic addition to N-acyliminium ion and retro Diels-Alder reaction has been used for the asymmetric synthesis of Elaeocarpus alkaloids, including elaeokanine C. This method highlights the advancements in synthesis techniques for such complex alkaloids (Aral, Y., Kontani, T., & Koizumi, T., 1992).
• Efficient synthesis of indolizidine skeletons, a key structure in elaeokanine C, has been achieved using nickel-catalyzed cyclization. This process underscores the evolution of chemical synthesis methods for intricate alkaloid structures (Sato, Y., Saito, N., & Mori, M., 1997).

Broader Implications and Ethnopharmacology

• While specific studies on the direct applications of elaeokanine C in medical or pharmacological contexts are limited, research in ethnopharmacology, where natural products like elaeokanine C might be studied, suggests a growing interest in botanicals and their components. This includes an exploration of their potential therapeutic uses, which could be relevant for compounds like elaeokanine C (Gilani, A., & Atta-ur-rahman, 2005).